Cas no 1855659-66-3 (2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 1855659-66-3
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5182141
• Update Time: 2025-10-28

2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C12H19N3/c1-15-8-10(7-14-15)11-12(9-13-11)5-3-2-4-6-12/h7-8,11,13H,2-6,9H2,1H3
• InChI Key： QEWBBXRRTJLAEG-UHFFFAOYSA-N
• SMILES： C1(C2=CN(C)N=C2)C2(CCCCC2)CN1

Additional information on 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)-

Recent Advances in the Study of 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)- (CAS: 1855659-66-3)

The compound 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)- (CAS: 1855659-66-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic scaffold, characterized by a nitrogen-containing heterocycle fused with a pyrazole ring, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating various biological targets, including kinases and G protein-coupled receptors (GPCRs), making it a promising candidate for drug discovery.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)- to target specific kinases, such as JAK and PI3K, with promising results in preclinical models. These derivatives exhibit improved selectivity and potency compared to earlier generations of inhibitors, underscoring the potential of this scaffold in kinase drug discovery.

In addition to its role in kinase inhibition, recent studies have explored the compound's utility in GPCR modulation. GPCRs are a large family of membrane proteins involved in various physiological processes, and they represent a major class of drug targets. The spirocyclic structure of 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)- has been shown to confer favorable pharmacokinetic properties, such as enhanced metabolic stability and blood-brain barrier penetration, making it an attractive scaffold for central nervous system (CNS) drug development. Preliminary data suggest that derivatives of this compound may have potential in treating neurological disorders, such as Parkinson's disease and schizophrenia.

Another area of interest is the compound's use in fragment-based drug design (FBDD). FBDD is a powerful approach for identifying novel lead compounds by screening small molecular fragments and optimizing them into high-affinity binders. The rigid spirocyclic core of 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)- provides a versatile platform for fragment elaboration, enabling the rapid generation of diverse chemical libraries. Recent work has demonstrated the successful integration of this scaffold into FBDD campaigns, leading to the discovery of new hits for challenging targets, such as protein-protein interactions (PPIs).

Despite these promising developments, challenges remain in the optimization of 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)- derivatives. Issues such as synthetic accessibility, off-target effects, and toxicity profiles need to be addressed to fully realize the therapeutic potential of this scaffold. Ongoing research is focused on improving synthetic routes to enable scalable production and conducting comprehensive structure-activity relationship (SAR) studies to refine the biological activity of these compounds.

In conclusion, 2-Azaspiro[3.5]nonane, 1-(1-methyl-1H-pyrazol-4-yl)- (CAS: 1855659-66-3) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition, GPCR modulation, and fragment-based drug design highlight its broad utility in drug discovery. Continued research efforts are expected to yield novel therapeutics based on this scaffold, addressing unmet medical needs across a range of diseases.